Cas no 138662-99-4 ((1S,2R,5R)-5-(6-amino-9H-purin-9-yl)-3-[(1S)-1-hydroxyethyl]cyclopent-3-ene-1,2-diol)

• Product Name: (1S,2R,5R)-5-(6-amino-9H-purin-9-yl)-3-[(1S)-1-hydroxyethyl]cyclopent-3-ene-1,2-diol
• CAS No: 138662-99-4
• MF: C₁₂H₁₅N₅O₃
• MW: 277.279201745987
• CID: 1254423
• PubChem ID: 472655
• Update Time: 2025-04-20

(1S,2R,5R)-5-(6-amino-9H-purin-9-yl)-3-[(1S)-1-hydroxyethyl]cyclopent-3-ene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• (1S,2R,5R)-5-(6-amino-9H-purin-9-yl)-3-[(1S)-1-hydroxyethyl]cyclopent-3-ene-1,2-diol
• 3-cyclopentene-1,2-diol, 5-(6-amino-9H-purin-9-yl)-3-[(1S)-1-hydroxyethyl]-, (1S,2R,5R)-
• (1S,2R,5R)-5-(6-aminopurin-9-yl)-3-[(1S)-1-hydroxyethyl]cyclopent-3-ene-1,2-diol
• CHEMBL113259
• 6'-(S)-6'-C-methylneplanocin A
• 3-Cyclopentene-1,2-diol, 5-(6-amino-9H-purin-9-yl)-3-((1S)-1-hydroxyethyl)-, (1S,2R,5R)-
• 6'-(S)-methyl-NPA
• DTXSID30160742
• 5-(6-Amino-purin-9-yl)-3-(1-hydroxy-ethyl)-cyclopent-3-ene-1,2-diol
• (1S,2R,5R)-5-(6-Amino-purin-9-yl)-3-((S)-1-hydroxy-ethyl)-cyclopent-3-ene-1,2-diol
• BDBM50008289
• 138662-99-4

• Inchi： 1S/C12H15N5O3/c1-5(18)6-2-7(10(20)9(6)19)17-4-16-8-11(13)14-3-15-12(8)17/h2-5,7,9-10,18-20H,1H3,(H2,13,14,15)/t5-,7+,9+,10-/m0/s1
• InChI Key： CDKUWLLYHVOVCD-MMBFECLISA-N
• SMILES： O[C@@H]1[C@@H](C([C@H](C)O)=C[C@H]1N1C=NC2C(N)=NC=NC1=2)O

Computed Properties

• Exact Mass: 277.11748936g/mol
• Monoisotopic Mass: 277.11748936g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 130Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Nucleoside and nucleotide analogues Cyclopentyl nucleosides 1,3-substituted cyclopentyl nucleosides